Cas no 2439-83-0 (1-Bromohexahydro-2H-azepin-2-one)
1-Bromohexahydro-2H-azepin-2-one is a brominated lactam derivative with a seven-membered azepine ring structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive bromine substituent enables selective functionalization, making it valuable for ring-opening reactions, nucleophilic substitutions, and cross-coupling processes. The saturated azepinone core provides conformational stability, facilitating controlled modifications. This reagent is particularly useful in the synthesis of bioactive molecules, including peptidomimetics and heterocyclic scaffolds. Its well-defined reactivity and compatibility with various reaction conditions enhance its utility in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential lability.
2439-83-0 structure
Product name:1-Bromohexahydro-2H-azepin-2-one
1-Bromohexahydro-2H-azepin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromohexahydro-2H-azepin-2-one
- N-Bromocaprolactam
- 1-bromoazepan-2-one
- 2H-Azepin-2-one,1-bromohexahydro
- N-Brom-caprolactam
- N-Bromo-^e-caprolactam
- N-Bromo-epsilon-caprolactam
- EINECS 219-466-3
- 2439-83-0
- N-bromo-caprolactam
- FT-0607532
- GJNCXCPHNRATIQ-UHFFFAOYSA-N
- J-015497
- N-Bromo-?-caprolactam
- DTXSID90947258
- N-Bromo- epsilon -caprolactam
- 1-Bromohexahydro-2H-azepine-2-one
- NS00047650
- SCHEMBL926389
- AKOS005208085
- 2H-Azepin-2-one, 1-bromohexahydro-
- N-Bromo-6-hexanolactone
- N-BROMOACETAMIDO-N'-TERT-BOC-AMIDO-DPEG 3-DIAMINE
- DB-046436
- doi:10.14272/GJNCXCPHNRATIQ-UHFFFAOYSA-N.1
-
- MDL： MFCD00003261
- Inchi： InChI=1S/C6H10BrNO/c7-8-5-3-1-2-4-6(8)9/h1-5H2
- InChI Key： GJNCXCPHNRATIQ-UHFFFAOYSA-N
- SMILES： C1CCC(=O)N(CC1)Br
- BRN： 1524605
Computed Properties
- Exact Mass: 190.99500
- Monoisotopic Mass: 190.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 20.3
Experimental Properties
- Color/Form: White to yellow solid
- Density: 1.522
- Melting Point: 64-65°C
- Boiling Point: 220.9°Cat760mmHg
- Flash Point: 87.4°C
- Refractive Index: 1.533
- PSA: 20.31000
- LogP: 1.63680
- Sensitiveness: Moisture Sensitive
- Solubility: Insoluble
1-Bromohexahydro-2H-azepin-2-one Security Information
1-Bromohexahydro-2H-azepin-2-one Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-Bromohexahydro-2H-azepin-2-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K70594-5g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 5g |
$875 | 2024-05-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-269803-1 g |
N-Bromo-ε-caprolactam, |
2439-83-0 | 1g |
￥2,068.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-269803-1g |
N-Bromo-ε-caprolactam, |
2439-83-0 | 1g |
￥2068.00 | 2023-09-05 | ||
| eNovation Chemicals LLC | K70594-100g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 100g |
$2865 | 2024-05-25 | |
| eNovation Chemicals LLC | K70594-100g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 100g |
$2865 | 2025-02-27 | |
| eNovation Chemicals LLC | K70594-100g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 100g |
$2865 | 2025-02-28 | |
| eNovation Chemicals LLC | K70594-5g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 5g |
$875 | 2025-02-27 | |
| eNovation Chemicals LLC | K70594-25g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 25g |
$1965 | 2025-02-28 | |
| eNovation Chemicals LLC | K70594-25g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 25g |
$1965 | 2024-05-25 | |
| eNovation Chemicals LLC | K70594-5g |
1-Bromohexahydro-2h-azepin-2-one |
2439-83-0 | 95% | 5g |
$875 | 2025-02-28 |
1-Bromohexahydro-2H-azepin-2-one Related Literature
-
Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
-
Eric M. Simmons,Richmond Sarpong Nat. Prod. Rep., 2009,26, 1195-1217
-
Long Chen,Lingyu Zang,Luhua Chen,Jinchao Wu,Chengming Jiang,Jinhui Song CrystEngComm, 2021,23, 5337-5344
-
Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
-
Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2439-83-0)N-Bromocaprolactam
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry